Purine ribonucleoside triphosphates

Purine ribonucleoside triphosphates (rNTPs) are essential components in the synthesis of RNA and are widely used in molecular biology research. These compounds consist of a purine base, such as adenine or guanine, attached to three high-energy phosphate groups. They play critical roles in various biological processes including gene expression, protein translation, and cell replication. In laboratory settings, rNTPs are indispensable for DNA/RNA amplification techniques like RT-PCR (Reverse Transcription Polymerase Chain Reaction) and sequencing reactions. High-purity rNTPs ensure accurate and reliable results, making them a fundamental reagent in biochemistry and molecular biology laboratories worldwide.
